Cas no 861207-90-1 ((2E)-2-(benzenesulfonyl)-3-(3-chloro-4-methoxyphenyl)prop-2-enenitrile)

• Product Name: (2E)-2-(benzenesulfonyl)-3-(3-chloro-4-methoxyphenyl)prop-2-enenitrile
• CAS No: 861207-90-1
• CID: 4661590
• Update Time: 2025-05-19

(2E)-2-(benzenesulfonyl)-3-(3-chloro-4-methoxyphenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(benzenesulfonyl)-3-(3-chloro-4-methoxyphenyl)prop-2-enenitrile

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (2E)-2-(benzenesulfonyl)-3-(3-chloro-4-methoxyphenyl)prop-2-enenitrile

Research Brief on (2E)-2-(benzenesulfonyl)-3-(3-chloro-4-methoxyphenyl)prop-2-enenitrile (CAS: 861207-90-1)

The compound (2E)-2-(benzenesulfonyl)-3-(3-chloro-4-methoxyphenyl)prop-2-enenitrile (CAS: 861207-90-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of (2E)-2-(benzenesulfonyl)-3-(3-chloro-4-methoxyphenyl)prop-2-enenitrile as a promising scaffold for the development of novel kinase inhibitors. Its unique structural features, including the benzenesulfonyl and chloro-methoxyphenyl moieties, contribute to its selective binding affinity towards specific kinase targets. Computational docking studies suggest that this compound exhibits high binding energy with kinases involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development.

In vitro assays have demonstrated the compound's efficacy in inhibiting cell proliferation in various cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies indicate that the compound induces apoptosis via the mitochondrial pathway, as evidenced by the activation of caspase-3 and caspase-9. Furthermore, the compound has shown synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy.

Pharmacokinetic studies of (2E)-2-(benzenesulfonyl)-3-(3-chloro-4-methoxyphenyl)prop-2-enenitrile reveal favorable absorption and distribution profiles, with moderate plasma protein binding. However, its metabolic stability remains a challenge, as rapid hepatic clearance has been observed in preclinical models. Structural modifications, such as the introduction of fluorine atoms, are currently being explored to enhance metabolic stability and improve oral bioavailability.

Recent advancements in synthetic methodologies have enabled the scalable production of this compound with high purity and yield. A novel one-pot synthesis route has been reported, which significantly reduces the number of steps and improves overall efficiency. This development is expected to facilitate further preclinical and clinical investigations.

In conclusion, (2E)-2-(benzenesulfonyl)-3-(3-chloro-4-methoxyphenyl)prop-2-enenitrile represents a promising lead compound for the development of targeted therapies in oncology and inflammation. Ongoing research aims to optimize its pharmacokinetic properties and evaluate its safety profile in animal models. The compound's unique mechanism of action and structural features position it as a valuable candidate for future drug discovery efforts.